Cas no 107478-35-3 (Benzenesulfonamide,N-[2-(dimethylamino)ethyl]-N-methyl-4-(2,3,6,9-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-)

• Product Name: Benzenesulfonamide,N-[2-(dimethylamino)ethyl]-N-methyl-4-(2,3,6,9-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-
• CAS No: 107478-35-3
• MF: C₂₂H₃₂N₆O₄S
• MW: 476.592283248901
• CID: 146701
• PubChem ID: 122978
• Update Time: 2025-04-18

Benzenesulfonamide,N-[2-(dimethylamino)ethyl]-N-methyl-4-(2,3,6,9-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[2-(dimethylamino)ethyl]-N-methyl-4-(2,3,6,9-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-
• Benzenesulfonamide,N-[2-(dimethylamino)ethyl]-N-methyl-4-(2,3,6,9-tetrahydro-2,6-dioxo-1,3-dip...
• N-(2-(dimethylamino)ethyl)-N-methyl-4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)benzenesulfonamide
• N-[2-(dimethylamino)ethyl]-4-(2,6-dioxo-1,3-dipropyl-7H-purin-8-yl)-N-methylbenzenesulfonamide
• Benzenesulfonamide, N-(2-(dimethylamino)ethyl)-N-methyl-4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-
• N-[2-(dimethylamino)ethyl]-4-(2,6-dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)-N-methylbenzenesulfonamide
• PD 115199
• PD-115199
• N-Methyl-N-[2-(dimethylamino)ethyl]-4-[(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin)-8-yl]benzenesulfonamide
• 107478-35-3
• DTXSID40148056
• N-(2-Dimethylamino-ethyl)-4-(2,6-dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)-N-methyl-benzenesulfonamide(PD-115199)
• BDBM50004562
• N-[2-(dimethylamino)ethyl]-N-methyl-4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3 -dipropyl-1h-purin-8-yl)benzenesulfonamide
• N-(2-(Dimethylamino)ethyl)-4-(2,6-dioxo-1,3-dipropyl-2,3,6,9-tetrahydro-1H-purin-8-yl)-N-methylbenzenesulfonamide
• N-(2-Dimethylamino-ethyl)-4-(2,6-dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)-N-methyl-benzenesulfonamide
• CHEMBL308499
• SCHEMBL6794235
• N-(2-(dimethylamino)ethyl)-N-methyl-4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)benze
• DTXCID3070547

• Inchi： 1S/C22H32N6O4S/c1-6-12-27-20-18(21(29)28(13-7-2)22(27)30)23-19(24-20)16-8-10-17(11-9-16)33(31,32)26(5)15-14-25(3)4/h8-11H,6-7,12-15H2,1-5H3,(H,23,24)
• InChI Key： RWNRBPFXDDCJTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=NC2=C(C(N(CCC)C(N2CCC)=O)=O)N1)(N(C)CCN(C)C)(=O)=O

Computed Properties

• Exact Mass: 476.22086
• Monoisotopic Mass: 476.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 667.9°Cat760mmHg
• Flash Point: 357.7°C
• Refractive Index: 1.579
• PSA: 109.92
• LogP: 2.63620